Cas no 124959-44-0 (2-Chloro-4-(naphthalen-2-yl)quinazoline)

• Product Name: 2-Chloro-4-(naphthalen-2-yl)quinazoline
• CAS No: 124959-44-0
• MF: C₁₈H₁₁ClN₂
• MW: 290.746342897415
• CID: 4691207
• PubChem ID: 14745043
• Update Time: 2025-10-31

2-Chloro-4-(naphthalen-2-yl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(naphthalen-2-yl)quinazoline
• 2-chloro-4-naphthalen-2-ylquinazoline
• 2-Chloro-4-(2-naphthalenyl)quinazoline
• 124959-44-0
• G69742
• DB-409408
• BS-53452
• SCHEMBL15860223
• MFCD32065726

• Inchi： 1S/C18H11ClN2/c19-18-20-16-8-4-3-7-15(16)17(21-18)14-10-9-12-5-1-2-6-13(12)11-14/h1-11H
• InChI Key： AELILXBWWJSIMK-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC=CC=2C(C2C=CC3C=CC=CC=3C=2)=N1

Computed Properties

• Exact Mass: 290.0610761g/mol
• Monoisotopic Mass: 290.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-Chloro-4-(naphthalen-2-yl)quinazoline

Professional Introduction to 2-Chloro-4-(naphthalen-2-yl)quinazoline (CAS No: 124959-44-0)

2-Chloro-4-(naphthalen-2-yl)quinazoline, identified by its Chemical Abstracts Service (CAS) number 124959-44-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule has garnered considerable attention due to its structural features and potential biological activities. The compound consists of a quinazoline core substituted with a chloro group at the 2-position and a naphthalen-2-yl moiety at the 4-position, which together contribute to its unique chemical and pharmacological properties.

The quinazoline scaffold is a well-known pharmacophore in drug discovery, frequently found in various therapeutic agents, including anticancer, antiviral, and anti-inflammatory drugs. Its structural versatility allows for modifications that can fine-tune its biological activity. In particular, the introduction of a chloro group at the 2-position of the quinazoline ring enhances electrophilicity, making it a valuable intermediate in synthetic chemistry. The presence of a naphthalen-2-yl group further extends the compound's aromatic system, potentially influencing its solubility, metabolic stability, and interaction with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of quinazoline derivatives in developing novel therapeutic strategies. Studies have demonstrated that modifications at the 2- and 4-positions of the quinazoline core can significantly alter its pharmacokinetic profile and target specificity. For instance, derivatives with electron-withdrawing groups at these positions often exhibit enhanced binding affinity to certain enzymes and receptors. This has spurred interest in exploring the biological potential of 2-Chloro-4-(naphthalen-2-yl)quinazoline as a lead compound for drug development.

One of the most compelling areas of research involving 2-Chloro-4-(naphthalen-2-yl)quinazoline is its investigation as a precursor in synthesizing biologically active molecules. The chloro-substituted quinazoline can undergo various chemical transformations, such as nucleophilic aromatic substitution or cross-coupling reactions, to introduce additional functional groups or link it to other pharmacophores. These reactions are pivotal in generating libraries of compounds for high-throughput screening (HTS), a common approach in modern drug discovery pipelines.

The naphthalen-2-yl group in 2-Chloro-4-(naphthalen-2-yl)quinazoline also plays a crucial role in determining its overall properties. Naphthalene derivatives are known for their stability and ability to engage in π-stacking interactions with biological targets, which can improve binding affinity and cellular uptake. This characteristic makes it an attractive moiety for designing molecules that require strong interactions with proteins or nucleic acids. Consequently, researchers have been exploring ways to leverage this feature in developing targeted therapies.

In vitro studies have begun to unravel the potential biological activities of 2-Chloro-4-(naphthalen-2-yl)quinazoline. Preliminary assays suggest that it may possess inhibitory effects on certain kinases and enzymes implicated in diseases such as cancer and inflammation. These findings align with the broader trend of utilizing quinazoline derivatives as scaffolds for anti-cancer agents. The chloro group's ability to participate in hydrogen bonding or salt bridge interactions further enhances its potential as an anchor point within biological macromolecules.

The synthesis of 2-Chloro-4-(naphthalen-2-yl)quinazoline involves multi-step organic reactions that showcase modern synthetic methodologies. Key steps often include condensation reactions to form the quinazoline core, followed by selective chlorination and coupling with naphthalene derivatives. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These improvements are critical for scaling up production while adhering to green chemistry principles.

The pharmacokinetic properties of 2-Chloro-4-(naphthalen-2-yl)quinazoline are also under scrutiny to ensure its suitability for therapeutic applications. Factors such as solubility, bioavailability, and metabolic stability must be carefully evaluated before moving from preclinical to clinical studies. Computational modeling techniques have been increasingly employed to predict these properties early in the development process, saving time and resources.

Future directions for research on CAS No: 124959-44-0 include exploring its role in combination therapies. By pairing it with other bioactive molecules, researchers aim to achieve synergistic effects that could enhance therapeutic outcomes. Additionally, investigating its potential as an intermediate for larger drug molecules could open new avenues in polymer-drug conjugates or prodrugs—approaches gaining traction for targeted drug delivery systems.

The versatility of 2-Chloro-4-(naphthalen-2-yliquinazolin) makes it a valuable asset in pharmaceutical research labs worldwide. Its unique structural features offer opportunities for innovation across multiple therapeutic domains. As synthetic methodologies continue to evolve and our understanding of biological targets deepens, compounds like this are poised to play pivotal roles in shaping next-generation medicines.